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Introduction

Trichlorofluoromethane, commonly known as CFC-11 or Freon-11, is a chlorofluorocarbon

that, despite its significant environmental impact and subsequent production phase-out under

the Montreal Protocol, maintains a legacy presence in various industrial and potentially

specialized laboratory applications.[1] Historically, its utility spanned from a refrigerant and

blowing agent to a solvent and chemical intermediate.[2][3] For researchers, scientists, and

drug development professionals, a comprehensive understanding of its physical and chemical

properties is paramount for any laboratory use, whether for historical sample analysis, as a

reference standard, or in specific, controlled reactions. This technical guide provides an in-

depth overview of CFC-11's core properties, detailed experimental protocols for its handling,

and a logical workflow for its application in a laboratory setting.

Physical and Chemical Properties of CFC-11
The fundamental physical and chemical characteristics of CFC-11 are summarized in the

tables below, providing a ready reference for laboratory applications.

General and Physical Properties
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Property Value

Chemical Formula CCl₃F

Molar Mass 137.36 g/mol [1]

Appearance Colorless liquid/gas[1]

Odor Faintly ethereal, sweetish-smelling[1]

Density 1.494 g/cm³[1]

Melting Point -110.48 °C (-166.86 °F; 162.67 K)[1]

Boiling Point 23.77 °C (74.79 °F; 296.92 K)[1]

Solubility in Water 1.1 g/L (at 20 °C)[1]

log P (Octanol-Water Partition Coefficient) 2.53[1]

Thermodynamic and Safety Properties
Property Value

Vapor Pressure 89 kPa at 20 °C; 131 kPa at 30 °C[1]

Thermal Conductivity 0.0079 W m⁻¹ K⁻¹ (gas at 300 K)[1]

Flash Point Non-flammable[1]

Ozone Depletion Potential (ODP) 1.0[1]

Global Warming Potential (GWP, 100-year) 4750

Atmospheric Lifetime Approximately 52 years[4]

Experimental Protocols for Laboratory Use
Given the hazardous nature and environmental impact of CFC-11, strict adherence to safety

protocols is mandatory. The following sections provide detailed methodologies for handling,

use, and disposal of CFC-11 in a laboratory environment.

Safe Handling and Storage
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Objective: To outline the necessary precautions for safely handling and storing CFC-11 to

minimize exposure and environmental release.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves (e.g.,

Viton®), lab coat.

Ventilated workspace (chemical fume hood).

Pressurized cylinders or appropriate sealed containers for CFC-11.

Cylinder trolley for transport.

Procedure:

Work Area Preparation: All handling of CFC-11 should be conducted within a well-ventilated

chemical fume hood to prevent inhalation of vapors.

Personal Protective Equipment: Don appropriate PPE before handling the substance.

Container Handling: CFC-11 is typically supplied as a liquefied gas in pressurized cylinders.

[4] Ensure cylinders are securely fastened to a stable surface or transported using a cylinder

trolley.

Dispensing: When dispensing CFC-11, do so slowly to control its release, as it boils near

room temperature.[1]

Storage: Store CFC-11 cylinders in a cool, dry, well-ventilated area away from direct sunlight

and heat sources.[4] Ensure the storage area is separate from incompatible materials such

as alkali or alkaline earth metals, and powdered aluminum, zinc, or beryllium, with which it

can react violently.[5]

Use of CFC-11 as a Reference Standard in ¹⁹F NMR
Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://pubmed.ncbi.nlm.nih.gov/16122403/
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://ozone.unep.org/story-behind-unexpected-emissions-cfc-11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To provide a protocol for using CFC-11 as an external reference standard for ¹⁹F

Nuclear Magnetic Resonance (NMR) spectroscopy.

Background: CFC-11 is the internationally recognized primary reference standard for ¹⁹F NMR,

with its chemical shift defined as 0.0 ppm.[6]

Materials:

NMR spectrometer with a ¹⁹F probe.

NMR tubes.

Deuterated solvent (e.g., CDCl₃).

CFC-11.

Micropipette.

Sealed capillary tube.

Procedure:

Sample Preparation (Analyte): Dissolve the fluorine-containing compound of interest in a

suitable deuterated solvent in an NMR tube.

Reference Standard Preparation (External): a. Using a micropipette, carefully introduce a

small amount of CFC-11 into a sealed capillary tube. b. Gently place the sealed capillary

tube containing CFC-11 into the NMR tube with the analyte solution.

Instrument Setup: a. Insert the NMR tube into the spectrometer. b. Tune the probe for ¹⁹F

frequency. c. Set the spectral center and width to encompass the expected chemical shifts of

the analyte. For unknown compounds, a wide spectral width is initially recommended.

Data Acquisition: a. Acquire the ¹⁹F NMR spectrum. b. Process the data using appropriate

software.

Referencing: a. Identify the signal corresponding to CFC-11. b. Calibrate the spectrum by

setting the chemical shift of the CFC-11 signal to 0.0 ppm.
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Use of CFC-11 as an Inert Solvent
Objective: To provide a general protocol for using CFC-11 as an inert solvent for chemical

reactions, particularly when a low-boiling, non-protic medium is required.

Background: The chemical inertness of CFC-11 towards many reagents makes it a potential

solvent for specific applications.[3] However, its low boiling point requires careful temperature

control.

Materials:

Reaction vessel (e.g., three-necked flask).

Condenser with a cooling system (chiller recommended).

Inert gas supply (e.g., nitrogen or argon).

Reagents for the specific reaction.

CFC-11 (solvent grade).

Procedure:

Reaction Setup: a. Assemble the reaction apparatus in a chemical fume hood. b. Attach the

condenser to the reaction vessel and connect it to a cooling system capable of maintaining

temperatures below the boiling point of CFC-11 (23.77 °C).[1] c. Purge the apparatus with an

inert gas to remove air and moisture.

Addition of Reagents: a. Dissolve the starting materials in CFC-11 and add them to the

reaction vessel. b. Maintain a positive pressure of inert gas throughout the reaction.

Reaction Conditions: a. Control the reaction temperature carefully, considering the low

boiling point of the solvent. b. Monitor the reaction progress using appropriate analytical

techniques (e.g., TLC, GC, NMR).

Work-up and Product Isolation: a. Upon completion, cool the reaction mixture. b. Remove the

solvent by distillation at low temperature or by a gentle stream of inert gas, ensuring the
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vapor is trapped or vented safely. c. Proceed with the standard work-up and purification of

the product.

Disposal of CFC-11 Waste
Objective: To ensure the proper disposal of CFC-11 waste in accordance with environmental

regulations.

Procedure:

Waste Collection: Collect all CFC-11 waste, including contaminated solvents and materials,

in a designated, clearly labeled, and sealed container.

Waste Storage: Store the waste container in a designated satellite accumulation area,

following the same storage guidelines as for the pure substance.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of

CFC-11 by evaporation in a fume hood or by pouring it down the drain.

Logical Relationships and Workflows
The following diagram illustrates a general workflow for conducting a chemical reaction in a

laboratory where CFC-11 is used as an inert solvent.
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Caption: General workflow for a laboratory synthesis using CFC-11 as an inert solvent.
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Conclusion

CFC-11, while largely phased out of industrial production, possesses a unique set of properties

that may still be of interest for specific laboratory applications. Its chemical inertness and low

boiling point can be advantageous in certain synthetic contexts, and it remains the primary

reference for ¹⁹F NMR spectroscopy. However, its significant environmental hazards

necessitate a meticulous and responsible approach to its use. The data and protocols provided

in this guide are intended to equip researchers with the necessary information to handle, utilize,

and dispose of CFC-11 safely and in compliance with environmental regulations, ensuring that

its legacy in the laboratory does not contribute to further environmental harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b166822?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16122403/
https://pubmed.ncbi.nlm.nih.gov/16122403/
https://ssl.eas.ualberta.ca/safety/11-safe-lab-practices-to-follow/
https://orgsyn.org/Content/pdfs/procedures/CV8P0609.pdf
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://ozone.unep.org/story-behind-unexpected-emissions-cfc-11
https://www.colorado.edu/lab/nmr/sites/default/files/attached-files/19f_nmr_reference_standards_0.pdf
https://www.benchchem.com/product/b166822#physical-and-chemical-properties-of-cfc-11-for-laboratory-use
https://www.benchchem.com/product/b166822#physical-and-chemical-properties-of-cfc-11-for-laboratory-use
https://www.benchchem.com/product/b166822#physical-and-chemical-properties-of-cfc-11-for-laboratory-use
https://www.benchchem.com/product/b166822#physical-and-chemical-properties-of-cfc-11-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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